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Compound of Interest

3,4-Dichloro-4'-
Compound Name:
ethylbenzophenone

Cat. No.: B1349919

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3,4-Dichloro-4'-
ethylbenzophenone as a versatile building block in organic synthesis. The content is curated
for researchers and professionals in drug development and materials science, offering detailed
protocols, data, and visualizations to guide its use in laboratory settings.

Introduction

3,4-Dichloro-4'-ethylbenzophenone is a polysubstituted aromatic ketone. Its structure,
featuring a dichlorinated phenyl ring and an ethyl-substituted phenyl ring connected by a
carbonyl group, offers multiple reactive sites for further chemical modifications. The chlorine
atoms can be targeted for nucleophilic substitution or cross-coupling reactions, while the
carbonyl group can undergo a variety of classic transformations. The ethyl group can also be a
site for functionalization under specific conditions. These characteristics make it a valuable
intermediate in the synthesis of more complex molecules, including potential pharmaceutical
candidates and materials for organic electronics. Dichlorobenzophenones, in general, are
recognized as important intermediates in the synthesis of agrochemicals and pharmaceuticals.

[1]

Physicochemical and Spectroscopic Data
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While extensive experimental data for this specific compound is not widely published, the
following table summarizes its basic properties and available spectroscopic information.

Property Value Source
CAS Number 844885-28-5 N/A
Molecular Formula C15H12CI20 N/A
Molecular Weight 279.16 g/mol N/A

Note: The lack of extensive published data necessitates that some protocols are based on
established chemical principles and analogous compounds.

Synthesis of 3,4-Dichloro-4'-ethylbenzophenone

The most common and industrially viable method for the synthesis of benzophenones is the
Friedel-Crafts acylation.[2][3] This reaction involves the electrophilic substitution of an aromatic
ring with an acyl group, typically in the presence of a Lewis acid catalyst.

General Workflow for Synthesis

The following diagram illustrates the general workflow for the synthesis of 3,4-Dichloro-4'-
ethylbenzophenone via Friedel-Crafts acylation.
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Reactants:
3,4-Dichlorobenzoyl chloride
Ethylbenzene

Lewis Acid Catalyst:
Anhydrous AICls
Solvent:
Dichloromethane (DCM)

Purification:
Recrystallization or
Column Chromatography

Product:
3,4-Dichloro-4'-ethylbenzophenone

Friedel-Crafts Acylation
(0°C tort)

Aqueous Workup
(HCI, Water, Brine)

___34-Di P)
Carbonyl Group Reactions Chlorine Substitution [Reactions
Reduction Reductive Amination Grignard Reaction Suzuki Coupling Buchwald-Hartwig Amination
(e.9., NaBHz) (e.9., R-NHz, NaBH3CN) (e.g., R-MgBr) (e.g., A-B(OH)2, Pd catalyst) (e.g., R:NH, Pd catalyst)

Nucleophilic Aromatic Substitution (SNAr)
(6.9, R-OH, R-NH2)
Substituted Benzophenone
Diphenylmethanol derivative Diphenylmethanamine derivative Triarylmethanol derivative (Ether o Amin) Biphenyl Derivative N-Aryl Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethylbenzophenone in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349919#use-of-3-4-dichloro-4-ethylbenzophenone-
as-a-building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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